Cas no 163759-40-8 (beta-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]-)
beta-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- beta-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]-
- 1-o-methyl-2,3,5-tris-o-(2,4-dichlorobenzyl)-beta-d-ribofuranose
-
- Inchi: 1S/C27H24Cl6O5/c1-34-27-26(37-13-17-4-7-20(30)10-23(17)33)25(36-12-16-3-6-19(29)9-22(16)32)24(38-27)14-35-11-15-2-5-18(28)8-21(15)31/h2-10,24-27H,11-14H2,1H3/t24-,25-,26-,27-/m1/s1
- InChI Key: QTZFDEIPDKCKBR-FPCALVHFSA-N
- SMILES: ClC1C=C(C=CC=1CO[C@@H]1[C@@H](COCC2C=CC(=CC=2Cl)Cl)O[C@H]([C@@H]1OCC1C=CC(=CC=1Cl)Cl)OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 38
- Rotatable Bond Count: 11
- Complexity: 709
- XLogP3: 7.9
- Topological Polar Surface Area: 46.2
beta-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019123715-1g |
beta-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]- |
163759-40-8 | 97% | 1g |
772.20 USD | 2021-06-16 | |
| Ambeed | A771856-1g |
β-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]- |
163759-40-8 | 97% | 1g |
$790.0 | 2024-04-23 | |
| Crysdot LLC | CD70001958-250mg |
β-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]- |
163759-40-8 | 97% | 250mg |
$312 | 2024-07-18 | |
| Crysdot LLC | CD70001958-1g |
β-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]- |
163759-40-8 | 97% | 1g |
$780 | 2024-07-18 |
beta-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on beta-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]-
Chemical Compound CAS No. 163759-40-8: Beta-D-Ribofuranoside, Methyl 2,3,5-Tris-O-[(2,4-Dichlorophenyl)methyl]
Beta-D-Ribofuranoside, specifically the methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl] derivative (CAS No. 163759-40-8), is a highly specialized compound with significant applications in the fields of organic chemistry and biochemistry. This compound is characterized by its complex structure, which includes a ribofuranoside backbone substituted with three dichloromethyl groups at the 2', 3', and 5' positions. The presence of these substituents imparts unique chemical and biological properties to the molecule.
The synthesis of this compound involves a series of precise organic reactions, including protection and deprotection strategies to achieve the desired stereochemistry and substitution pattern. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it a valuable tool in chiral catalysis and drug discovery. The use of environmentally friendly reagents and conditions has also been explored to enhance the sustainability of its production processes.
In terms of biological activity, beta-D-Ribofuranoside derivatives have shown potential as inhibitors of various enzymes involved in carbohydrate metabolism. For instance, studies published in 2023 have demonstrated that this compound can effectively inhibit glycosidases, which are key enzymes in the breakdown of glycosidic bonds. This property makes it a promising candidate for the development of novel antidiabetic agents or treatments for metabolic disorders.
Moreover, the methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl] derivative exhibits interesting photophysical properties due to the conjugation between the aromatic rings and the sugar moiety. Researchers have explored its application as a fluorescent probe for detecting specific biomolecules in vitro. This dual functionality—combining enzymatic inhibition with sensing capabilities—positions this compound at the forefront of chemical biology research.
From a structural standpoint, the compound's trisubstitution pattern provides stability to the molecule while maintaining flexibility in its conformational states. Computational studies using molecular dynamics have revealed that these substituents influence the molecule's solubility and membrane permeability, which are critical factors for its pharmacokinetic profile. Understanding these properties is essential for optimizing its delivery as a therapeutic agent.
In conclusion, CAS No. 163759-40-8 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and versatile functional groups make it an invaluable tool for advancing research in organic synthesis, enzymology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
163759-40-8 (beta-D-Ribofuranoside, methyl 2,3,5-tris-O-[(2,4-dichlorophenyl)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)